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Compound of Interest

Compound Name: H-Met-NH2

Cat. No.: B1173912

L-Methioninamide Hydrochloride: Technical
Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of L-Methioninamide
hydrochloride.

Safety & Handling Data

For easy reference, the following table summarizes key quantitative safety and handling
information for L-Methioninamide hydrochloride.

Property Value Reference
CAS Number 16120-92-6 [1]
Molecular Formula CsH12N20S-HCI [1]
Molecular Weight 184.69 g/mol [1]
Appearance White to off-white powder/solid  [1]
Melting Point 222 - 226 °C [1]
Storage Temperature 0-8°C [1]
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Experimental Protocols

Protocol: Preparation of an Aqueous Solution of L-
Methioninamide Hydrochloride

This protocol outlines the steps for the safe preparation of a standard aqueous solution of L-
Methioninamide hydrochloride.

Materials:

L-Methioninamide hydrochloride powder

Deionized or distilled water

Appropriate volumetric flasks and pipettes

Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Procedure:

Pre-weighing Preparation: Ensure the analytical balance is clean and calibrated. Place a
clean, dry weigh boat on the balance and tare to zero.

e Weighing the Compound: Carefully weigh the desired amount of L-Methioninamide
hydrochloride powder onto the weigh boat. Record the exact weight.

o Dissolution: Transfer the weighed powder into a volumetric flask of the desired final volume.

e Initial Solvation: Add a portion (approximately 50-70% of the final volume) of deionized or
distilled water to the volumetric flask.

e Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the
solution until the powder is completely dissolved.

e Final Volume Adjustment: Once dissolved, carefully add deionized or distilled water to the
flask until the bottom of the meniscus aligns with the calibration mark.
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e Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

» Labeling and Storage: Label the flask with the compound name, concentration, date of
preparation, and your initials. Store the solution at the recommended temperature of O - 8 °C.

[1]

Troubleshooting Guide

Q1: The L-Methioninamide hydrochloride powder is not dissolving completely in water.

Al:

Check Water Purity: Ensure you are using high-purity deionized or distilled water, as
impurities can affect solubility.

 Increase Mixing Time: Allow for a longer stirring time. Gentle heating may be considered, but
be cautious as it could potentially degrade the compound.

e Sonication: If available, use a sonicator bath to aid in dissolution.

» pH Adjustment: The solubility of amino acid derivatives can be pH-dependent. A slight
adjustment of the pH may improve solubility. Perform this with care and consider the stability
of the compound.

Q2: | observe a color change in the L-Methioninamide hydrochloride solution over time.
A2:

» Oxidation: A color change may indicate oxidation of the compound. It is recommended to
prepare fresh solutions for your experiments.

o Storage Conditions: Ensure the solution is stored properly at O - 8 °C and protected from
light.[1]

o Contamination: The solution may be contaminated. If in doubt, discard the solution and
prepare a fresh one using aseptic techniques if necessary.
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Q3: What are the appropriate first-aid measures in case of accidental exposure to L-
Methioninamide hydrochloride?

A3:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. If contact lenses are worn, remove them if it
is easy to do so. Continue rinsing. Seek medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If skin
irritation occurs, seek medical advice.

« Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Seek medical attention.

Frequently Asked Questions (FAQs)

Q: What personal protective equipment (PPE) should | wear when handling L-Methioninamide
hydrochloride?

A: It is recommended to wear a standard set of laboratory PPE, including:
o Safety glasses with side shields or goggles.

» Alab coat.

e Chemical-resistant gloves (e.g., nitrile gloves).

Q: How should I store L-Methioninamide hydrochloride?

A: L-Methioninamide hydrochloride should be stored in a tightly sealed container in a
refrigerator at 0 - 8 °C.[1]

Q: What materials are incompatible with L-Methioninamide hydrochloride?
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A: While specific incompatibility data for L-Methioninamide hydrochloride is limited, based on its
chemical structure and data for similar compounds like L-Methionine, it is prudent to avoid
strong oxidizing agents.

Q: How should I dispose of L-Methioninamide hydrochloride waste?

A: Dispose of waste in accordance with local, state, and federal regulations. Consult your
institution's environmental health and safety office for specific guidance.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of L-Methioninamide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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